Cas no 918428-88-3 ((2R,3S)-5,7-Dimethoxy-2-(4-methoxyphenyl)-3,4-dihydro-2H-chromen-3-ol)

• Product Name: (2R,3S)-5,7-Dimethoxy-2-(4-methoxyphenyl)-3,4-dihydro-2H-chromen-3-ol
• CAS No: 918428-88-3
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• CID: 776210
• PubChem ID: 16036403
• Update Time: 2024-03-01

(2R,3S)-5,7-Dimethoxy-2-(4-methoxyphenyl)-3,4-dihydro-2H-chromen-3-ol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-ol,3,4-dihydro-5,7-dimethoxy-2-(4-methoxyphenyl)-, (2R,3S)-
• 5,7,4'-Trimethoxyafzelechin
• 5,7,4-Trimethoxyafzelechin
• (+)-5,7,4'-Trimethoxyafzelechin
• (2R,3S)-5,7-Dimethoxy-2-(4-methoxyphenyl)-3,4-dihydro-2H-chromen-3-ol

• Inchi： 1S/C18H20O5/c1-20-12-6-4-11(5-7-12)18-15(19)10-14-16(22-3)8-13(21-2)9-17(14)23-18/h4-9,15,18-19H,10H2,1-3H3/t15-,18+/m0/s1
• InChI Key： NMLBREXWQRPOJH-MAUKXSAKSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=CC(=CC=1)OC)O)OC)OC

Computed Properties

• Exact Mass: 316.13107373g/mol
• Monoisotopic Mass: 316.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids